Cas no 2308474-39-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3R)-3-hydroxypyrrolidin-1-yl-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3R)-3-hydroxypyrrolidin-1-yl-5-oxopentanoic acid
• CAS No: 2308474-39-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6255850
• PubChem ID: 165811022
• Update Time: 2025-10-30

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3R)-3-hydroxypyrrolidin-1-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3R)-3-hydroxypyrrolidin-1-yl-5-oxopentanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-[(3R)-3-hydroxypyrrolidin-1-yl]-5-oxopentanoic acid
• EN300-1488560
• 2308474-39-5

• Inchi： 1S/C24H26N2O6/c27-15-11-12-26(13-15)23(30)21(9-10-22(28)29)25-24(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,27H,9-14H2,(H,25,31)(H,28,29)/t15-,21?/m1/s1
• InChI Key： UGCXNZPFXHCFGA-RBFZIWAESA-N
• SMILES： O[C@@H]1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3R)-3-hydroxypyrrolidin-1-yl-5-oxopentanoic acid

Compound CAS No 2308474-39-5: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3R)-3-hydroxypyrrolidin-1-yl-5-oxopentanoic Acid

The compound with CAS number 2308474-39-5, named 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3R)-3-hydroxypyrrolidin-1-yl-5-oxopentanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry, peptide synthesis, and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile building block in various chemical reactions and biological studies.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during multi-step synthesis. This feature has made the compound a valuable tool in the development of bioactive molecules and complex peptides.

The structure of this compound is characterized by its chiral center at the pyrrolidine ring, which is critical for its biological activity. The (3R) configuration of the hydroxypyrrolidine moiety ensures specific interactions with biological targets, making it a promising candidate for drug design. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.

In terms of applications, this compound has been extensively utilized in peptide synthesis due to its compatibility with standard coupling reagents and its ability to protect sensitive functionalities during reaction sequences. Its role as an Fmoc protected amino acid derivative has been pivotal in the construction of complex peptide libraries, which are essential for high-throughput screening in drug discovery.

Moreover, the carboxylic acid group present in this molecule provides additional versatility, allowing for further functionalization through esterification or amidation reactions. This feature has been exploited in the development of prodrugs and targeted delivery systems, enhancing the bioavailability and efficacy of therapeutic agents.

The synthesis of this compound involves a multi-step process that includes fluorination, oxidation, and stereoselective reductions. Recent optimizations in these steps have significantly improved the overall yield and purity of the product, making it more accessible for large-scale applications.

In conclusion, CAS No 2308474-39-5 represents a significant advancement in chemical synthesis and molecular design. Its unique structure and functional groups make it an invaluable tool in peptide chemistry and drug discovery. As research continues to uncover new applications for this compound, its role in advancing therapeutic development is expected to grow significantly.